Cas no 1864052-23-2 (3-ethynylmorpholine hydrochloride)

• Product Name: 3-ethynylmorpholine hydrochloride
• CAS No: 1864052-23-2
• MF: C₆H₁₀ClNO
• MW: 147.602700710297
• MDL: MFCD29041238
• CID: 4625079
• PubChem ID: 121552660
• Update Time: 2025-07-22

3-ethynylmorpholine hydrochloride Chemical and Physical Properties

Names and Identifiers

• CS-0377036
• EN300-245453
• 1864052-23-2
• AT40524
• 3-ethynylmorpholine;hydrochloride
• Z2235775085
• 3-ethynylmorpholine hydrochloride
• 3-ethynylmorpholinehydrochloride
• AKOS033816280

• MDL： MFCD29041238
• Inchi： 1S/C6H9NO.ClH/c1-2-6-5-8-4-3-7-6;/h1,6-7H,3-5H2;1H
• InChI Key： ZOEWWVVUAKCNGR-UHFFFAOYSA-N
• SMILES： Cl.O1CCNC(C#C)C1

Computed Properties

• Exact Mass: 147.0450916g/mol
• Monoisotopic Mass: 147.0450916g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 113
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.3Ų

Additional information on 3-ethynylmorpholine hydrochloride

Introduction to 3-ethynylmorpholine hydrochloride (CAS No. 1864052-23-2)

3-ethynylmorpholine hydrochloride, with the chemical formula C₆H₈ClN₂, is a significant compound in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the morpholine derivative class, which has garnered considerable attention due to its versatile biological activities and potential therapeutic applications. The presence of an ethynyl group in its molecular structure enhances its reactivity, making it a valuable intermediate in the synthesis of more complex molecules. As a result, 3-ethynylmorpholine hydrochloride has become a subject of intense study in academic and industrial research settings.

The CAS number 1864052-23-2 uniquely identifies this compound in scientific literature and databases, ensuring precise referencing and differentiation from other isomers or analogs. The hydrochloride salt form of this compound improves its solubility in aqueous solutions, which is a critical factor for formulation development and biological studies. This property makes 3-ethynylmorpholine hydrochloride particularly useful in drug delivery systems where bioavailability and pharmacokinetic profiles are paramount.

In recent years, the pharmaceutical industry has shown increasing interest in morpholine derivatives due to their broad spectrum of biological activities. These derivatives have been explored for their potential as antimicrobial agents, antiviral agents, and even as components in central nervous system (CNS) drugs. The ethynyl substituent in 3-ethynylmorpholine hydrochloride introduces unique reactivity that allows for further functionalization, enabling the synthesis of novel compounds with enhanced pharmacological properties.

One of the most promising areas of research involving 3-ethynylmorpholine hydrochloride is its role as a precursor in the development of bioactive molecules. Researchers have utilized this compound to synthesize derivatives with improved binding affinities and selectivity for various biological targets. For instance, studies have demonstrated its utility in generating compounds with potential applications in treating neurological disorders such as epilepsy and Parkinson's disease. The ability to modify the ethynyl group through cross-coupling reactions has opened new avenues for drug discovery.

The synthesis of 3-ethynylmorpholine hydrochloride typically involves multi-step organic reactions, often starting from commercially available morpholine derivatives. The introduction of the ethynyl group is commonly achieved through palladium-catalyzed coupling reactions, such as the Suzuki or Sonogashira couplings. These reactions are highly efficient and allow for the precise incorporation of functional groups into the molecular framework. The subsequent formation of the hydrochloride salt ensures stability and enhances the compound's suitability for further pharmaceutical applications.

Recent advancements in computational chemistry have also contributed to a deeper understanding of the pharmacological properties of 3-ethynylmorpholine hydrochloride. Molecular modeling studies have predicted its interaction with various biological targets, providing insights into its potential mechanisms of action. These computational approaches are complemented by experimental validations, where researchers synthesize analogs based on theoretical predictions to test their efficacy and safety profiles.

The therapeutic potential of 3-ethynylmorpholine hydrochloride extends beyond traditional pharmaceutical applications. Researchers are exploring its use in nanomedicine, where it can be incorporated into drug delivery systems to enhance targeted therapy. Additionally, its role as a building block in medicinal chemistry underscores its importance in developing next-generation therapeutics that address unmet medical needs.

In conclusion, 3-ethynylmorpholine hydrochloride (CAS No. 1864052-23-2) represents a fascinating compound with significant implications for pharmaceutical research and development. Its unique structural features and reactivity make it a valuable tool for synthesizing novel bioactive molecules. As research continues to uncover new applications and therapeutic potentials, this compound is poised to play an increasingly important role in addressing global health challenges.